molecular formula C15H14O3 B8728711 Methyl [p-(phenoxy)phenyl]acetate

Methyl [p-(phenoxy)phenyl]acetate

Cat. No.: B8728711
M. Wt: 242.27 g/mol
InChI Key: DCUCESWPRGIZQA-UHFFFAOYSA-N
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Description

Methyl [p-(phenoxy)phenyl]acetate is a useful research compound. Its molecular formula is C15H14O3 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H14O3

Molecular Weight

242.27 g/mol

IUPAC Name

methyl 2-(4-phenoxyphenyl)acetate

InChI

InChI=1S/C15H14O3/c1-17-15(16)11-12-7-9-14(10-8-12)18-13-5-3-2-4-6-13/h2-10H,11H2,1H3

InChI Key

DCUCESWPRGIZQA-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CC1=CC=C(C=C1)OC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-phenoxyphenylacetic acid (1.0 g, 4.38 mmoles) in methanol (5.0 ml) was added concentrated sulfuric acid (0.05 ml, 0.88 mmoles) and the mixture was heated to reflux for about 5 hours. The mixture was cooled and concentrated under reduced pressure. To the residue was added a saturated aqueous solution of sodium bicarbonate (20.0 ml) and the mixture was extracted with ethyl acetate. The combined organic extracts were washed with water and brine, dried over MgSO4, filtered and evaporated to dryness to afford the title compound.
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1 g
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0.05 mL
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5 mL
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